Cas no 878-14-8 (1,2-Cyclopropanedicarboxylic acid, ethyl methyl ester)
878-14-8 structure
Product Name:1,2-Cyclopropanedicarboxylic acid, ethyl methyl ester
CAS No:878-14-8
MF:C8H12O4
MW:172.178483009338
CID:652135
Update Time:2024-01-31
1,2-Cyclopropanedicarboxylic acid, ethyl methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Cyclopropanedicarboxylic acid, ethyl methyl ester
- Aethylmethyl-1,2-cyclopropandicarboxylat
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- Inchi: 1S/C8H12O4/c1-3-12-8(10)6-4-5(6)7(9)11-2/h5-6H,3-4H2,1-2H3
- InChI Key: PSWYXXNEDUYTHS-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)CC1C(OCC)=O
Computed Properties
- Exact Mass: 172.074
- Monoisotopic Mass: 172.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.187
- Boiling Point: 227.7°C at 760 mmHg
- Flash Point: 107.7°C
- Refractive Index: 1.468
1,2-Cyclopropanedicarboxylic acid, ethyl methyl ester Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
878-14-8 (1,2-Cyclopropanedicarboxylic acid, ethyl methyl ester) Related Products
- 39255-32-8(Ethyl 2-methylpentanoate)
- 4606-07-9(Ethyl Cyclopropylcarboxylate)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 7452-79-1(Ethyl 2-methylbutyrate)
- 2094-73-7(1-Adamantylcarboxylic Acid Ethyl Ester)
- 18268-70-7(3,6,9-Trioxaundecamethylenebis-(2-ethylhexanoate))
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
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